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Compound of Interest

3-Cyano-5-methoxyisonicotinic
Compound Name:

acid
CAS No.: 1138444-09-3
Cat. No.: B1421137

Get Quote

\ J

Target Molecule: 3-Cyano-5-methoxyisonicotinic acid (CsHsN203) Primary Precursor:
Isonicotinic Acid (CAS: 55-22-1) Methodology: Sequential Electrophilic Halogenation and
Nucleophilic Aromatic Substitution (

)
Executive Summary & Retrosynthetic Logic

The synthesis of polysubstituted pyridines requires careful orchestration of electronic effects.
The 4-position carboxylic acid acts as an electron-withdrawing group (EWG), activating the 3-
and 5-positions for nucleophilic attack, while simultaneously directing electrophilic substitution
(like bromination) to these same positions during the initial functionalization.

Strategic Causality:

* Bromination First: We introduce bromine at positions 3 and 5. Bromine serves as a versatile
"handle" for subsequent substitutions.
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 Esterification: The carboxylic acid is protected as a methyl ester to prevent decarboxylation
and to enhance the electrophilicity of the pyridine ring for the

step.

» Electronic Deactivation (The Key Insight): We introduce the methoxy group before the cyano
group. The introduction of the electron-donating methoxy group (-OMe) by displacing one
bromine atom deactivates the ring slightly, making the second bromine displacement
significantly slower. This kinetic difference allows for high selectivity of the mono-methoxy
product.

e Cyanation: The remaining bromine is converted to a nitrile using Palladium-catalyzed cross-
coupling (avoiding harsh copper-mediated conditions that might hydrolyze the ester
prematurely).

Retrosynthetic Pathway Diagram
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STARTING MATERIAL:
Isonicotinic Acid

Bromination & Esterification

Intermediate 1:
Methyl 3,5-dibromoisonicotinate

egioselective SnAr
(NaOMe)

Intermediate 2:
Methyl 3-bromo-5-methoxyisonicotinate

d-Catalyzed Cyanation

Intermediate 3:
Methyl 3-cyano-5-methoxyisonicotinate

TARGET:
3-Cyano-5-methoxyisonicotinic acid

Click to download full resolution via product page

Caption: Retrosynthetic logic flow from the target molecule back to the simple isonicotinic acid
precursor.

Detailed Experimental Protocols
Step 1: Synthesis of 3,5-Dibromoisonicotinic Acid
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This step utilizes the high thermal stability of isonicotinic acid to facilitate electrophilic aromatic
substitution.

e Reagents: Isonicotinic acid (1.0 equiv), Bromine (

, 2.2 equiv), Acetic Acid (solvent).

e Mechanism: Electrophilic Aromatic Substitution (

Protocol:

e Suspend isonicotinic acid (12.3 g, 100 mmol) in glacial acetic acid (150 mL) in a round-
bottom flask equipped with a reflux condenser and a dropping funnel.

e Heat the mixture to 80°C.

e Add Bromine (35.2 g, 11.3 mL, 220 mmol) dropwise over 1 hour. Caution: Bromine is highly
toxic and corrosive. Perform in a fume hood.

 Increase temperature to reflux (118°C) and stir for 24 hours.
o Cool the reaction mixture to room temperature and pour onto crushed ice (500 Q).
« Filter the resulting white precipitate, wash with cold water, and dry in a vacuum oven at 50°C.

o Expected Yield: 75-85%.

Step 2: Esterification to Methyl 3,5-dibromoisonicotinate
Protection of the acid is crucial to prevent side reactions with metal catalysts in later steps.

e Reagents: 3,5-Dibromoisonicotinic acid, Methanol (

), Sulfuric Acid (

, cat.).

Protocol:
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e Dissolve the product from Step 1 (20 g) in anhydrous methanol (200 mL).
e Add concentrated

(2 mL) slowly.

o Reflux for 12 hours. Monitor via TLC (Hexane:EtOAc 4:1).
o Concentrate the solvent under reduced pressure.[1][2]
» Neutralize the residue with saturated
solution and extract with Ethyl Acetate (
mL).
o Dry organic layer over
and concentrate to yield the methyl ester.

Step 3: Regioselective Mono-Methoxylation ()

Critical Control Point: This reaction relies on stoichiometry and temperature control to prevent
bis-methoxylation.

o Reagents: Methyl 3,5-dibromoisonicotinate (1.0 equiv), Sodium Methoxide (NaOMe, 1.05
equiv), Methanol.

Protocol:

Dissolve Methyl 3,5-dibromoisonicotinate (10 g, 33.9 mmol) in anhydrous Methanol (100
mL).

Cool the solution to 0°C in an ice bath.

Add a solution of NaOMe (0.5 M in MeOH, 71 mL, 35.5 mmol) dropwise over 45 minutes.

o Note: Slow addition is vital to maintain a low local concentration of methoxide.

Allow the mixture to warm to room temperature and stir for 4 hours.
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e QC Check: Analyze an aliquot by HPLC or GC. If starting material remains (>5%), add small
increments (0.1 equiv) of NaOMe. If bis-methoxy impurity appears, stop immediately.

e Quench with dilute acetic acid (to pH 7) and concentrate.

o Partition between water and Ethyl Acetate. The product, Methyl 3-bromo-5-
methoxyisonicotinate, is isolated via flash chromatography (Silica, 10-20% EtOAc/Hexane)
to remove any unreacted starting material or bis-methoxy byproduct.

Step 4: Palladium-Catalyzed Cyanation
We employ Zinc Cyanide (

) with a Palladium catalyst. This is superior to the Rosenmund-von Braun reaction (CuCN) as it
operates under milder conditions and simplifies purification.

» Reagents: Methyl 3-bromo-5-methoxyisonicotinate (1.0 equiv),

(0.6 equiv),

(2 mol%), dppf (4 mol%), DMF (wet or anhydrous).
Protocol:
e In a glovebox or under Argon stream, combine the bromide (5.0 g, 19.2 mmol),

(1.35 g, 11.5 mmol),
(350 mg), and dppf (425 mg) in a pressure vial.

e Add anhydrous DMF (50 mL).
e Seal the vial and heat to 100°C for 16 hours.
o Cool to room temperature. Dilute with EtOAc and wash with water (

) and brine.

o Safety Note: Aqueous waste contains cyanide residues. Treat with bleach (sodium
hypochlorite) before disposal.
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 Purify via column chromatography to obtain Methyl 3-cyano-5-methoxyisonicotinate.

Step 5: Hydrolysis to Final Acid

e Reagents: LIOH or NaOH, THF/Water.

Protocol:

Dissolve the ester in THF:Water (3:1, 40 mL).
e Add LiOH monohydrate (2.0 equiv).

 Stir at room temperature for 2 hours.
 Acidify carefully with 1M HCI to pH 2-3.

e The product, 3-Cyano-5-methoxyisonicotinic acid, will precipitate. Filter, wash with cold
water, and dry.

Process Data & Troubleshooting
Quantitative Summary Table
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Transformat Key
Step )
ion Reagent

Temp

Typical
Yield

Critical
Parameter

1 Bromination / AcOH

118°C

82%

Use excess

to ensure bis-

substitution.

2 Esterification /

65°C

95%

Ensure
complete
water

removal.

3 Methoxylation

0°C -> RT

68%

Stoichiometry
(1.05 eq).
Avoid excess

base.

4 Cyanation / Pd

100°C

75%

Oxygen-free
environment

is mandatory.

5 Hydrolysis

25°C

90%

Avoid heating
to prevent
nitrile

hydrolysis.

Troubleshooting Logic Diagram

Step 3: High Bis-methoxy Impurity Step 4: Low Conversion to Nitrile

Step 5: Amide Formation (Hydrolysis of CN)

Reduce NaOMe to 0.95 eq. Check Oxygen levels (degas DMF).
Lower Temp to -10°C. Switch Catalyst to Xantphos-Pd-G3.

Use LiOH at 0°C.
Avoid strong acids during workup.
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Caption: Decision tree for resolving common synthetic bottlenecks.

Safety & Compliance

o Cyanide Hazard: Step 4 utilizes Zinc Cyanide. While less volatile than KCN, it releases HCN
upon contact with acid. Always work in a functioning fume hood and have a cyanide antidote
kit available.[3]

» Waste Disposal: All aqueous waste from Step 4 must be quenched with sodium hypochlorite
(bleach) at pH > 10 for at least 24 hours to oxidize cyanide to cyanate before disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Synthesis of Ethyl cyanoacetate - Chempedia - LookChem [lookchem.com]

e 2. Organic Syntheses Procedure [orgsyn.org]
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o To cite this document: BenchChem. [Application Note: Scalable Synthesis of 3-Cyano-5-
methoxyisonicotinic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1421137/docs#application-note-scalable-synthesis-
of-3-cyano-5-methoxyisonicotinic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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